Cas no 919994-47-1 (Quinoline, 6-chloro-3-methyl-5-nitro-)
919994-47-1 structure
Product Name:Quinoline, 6-chloro-3-methyl-5-nitro-
CAS No:919994-47-1
MF:C10H7ClN2O2
MW:222.627781152725
CID:760315
PubChem ID:66880748
Update Time:2025-04-19
Quinoline, 6-chloro-3-methyl-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 6-chloro-3-methyl-5-nitro-
- 6-chloro-3-methyl-5-nitroquinoline
- DXBSRXOKDVSOJZ-UHFFFAOYSA-N
- 919994-47-1
- DTXSID60735947
- SCHEMBL1026225
-
- Inchi: 1S/C10H7ClN2O2/c1-6-4-7-9(12-5-6)3-2-8(11)10(7)13(14)15/h2-5H,1H3
- InChI Key: DXBSRXOKDVSOJZ-UHFFFAOYSA-N
- SMILES: ClC1C=CC2C(=CC(C)=CN=2)C=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 222.0196052g/mol
- Monoisotopic Mass: 222.0196052g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 58.7Ų
Quinoline, 6-chloro-3-methyl-5-nitro- Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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